Cas no 2739962-82-2 (rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride)

• Product Name: rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride
• CAS No: 2739962-82-2
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 5361133
• PubChem ID: 154856917
• Update Time: 2025-05-28

rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R)-2-(Methoxymethyl)pyrrolidine-3,4-diol;hydrochloride
• Z4520856400
• rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride

• Inchi： 1S/C6H13NO3.ClH/c1-10-3-4-6(9)5(8)2-7-4;/h4-9H,2-3H2,1H3;1H/t4-,5+,6-;/m0./s1
• InChI Key： UBLLOSKXQQRZHT-YAFCINRGSA-N
• SMILES： Cl.O[C@@H]1[C@@H](CN[C@H]1COC)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 61.7

Additional information on rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride

Recent Advances in the Study of rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride (CAS: 2739962-82-2)

The compound rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride (CAS: 2739962-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and glycosidase-targeting agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of research has been the compound's role as a glycosidase inhibitor. Glycosidases are enzymes involved in the hydrolysis of glycosidic bonds, and their dysregulation is implicated in numerous diseases, including diabetes, lysosomal storage disorders, and viral infections. The stereospecific configuration of rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride allows it to mimic the transition state of glycoside hydrolysis, making it a potent inhibitor. Recent in vitro studies have demonstrated its efficacy against α-glucosidases, with IC50 values in the low micromolar range, suggesting potential applications in diabetes management.

In addition to its glycosidase inhibitory activity, this compound has also been investigated for its antiviral properties. A 2023 study published in the Journal of Medicinal Chemistry reported that rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride exhibits inhibitory effects against SARS-CoV-2 by targeting viral glycosylation processes. The study utilized molecular docking and enzymatic assays to elucidate the compound's binding affinity for viral glycoproteins, highlighting its potential as a lead compound for antiviral drug development.

The synthesis of rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride has also been a focal point of recent research. Advances in asymmetric synthesis and catalytic methods have enabled more efficient production of this stereochemically complex molecule. A 2022 publication in Organic Letters described a novel enzymatic resolution approach to obtain enantiomerically pure forms of the compound, which could significantly enhance its therapeutic specificity and reduce off-target effects.

Despite these promising findings, challenges remain in the clinical translation of rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. Recent preclinical studies have investigated nanoparticle-based delivery systems to improve the compound's solubility and tissue penetration, with encouraging results in animal models.

In conclusion, rac-(2R,3R,4S)-2-(methoxymethyl)pyrrolidine-3,4-diol hydrochloride (CAS: 2739962-82-2) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to address its pharmacological limitations while expanding its applications in glycosidase-related diseases and viral infections. The compound's unique stereochemistry and functional versatility continue to inspire innovative approaches in drug discovery and development.